N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-(4-methylpyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C15H17N3O3S/c1-10-6-7-16-15(17-10)22-9-14(19)18-12-5-4-11(20-2)8-13(12)21-3/h4-8H,9H2,1-3H3,(H,18,19)
• InChI Key: MRPCQXLCNQLYTD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)SCC(=O)NC2=C(C=C(C=C2)OC)OC
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide, also known as DMPTA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and environmental science. DMPTA is a thioacetamide derivative that has been synthesized using various methods, and its mechanism of action has been studied in detail. In

Scientific Research Applications

N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide has been studied for its potential applications in various fields of scientific research. In medicine, N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide has been shown to have anti-inflammatory and anti-cancer properties. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
In agriculture, N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide has been studied for its potential use as a plant growth regulator. It has been found to promote root growth and increase crop yield in various plant species. N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide has also been shown to enhance the tolerance of plants to abiotic stress, such as drought and high salinity.
In environmental science, N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide has been studied for its potential use as a biocide. It has been found to have antimicrobial properties and can be used to control the growth of bacteria and fungi in various environments, such as water and soil.

Mechanism of Action

The mechanism of action of N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide has been shown to inhibit the activity of COX-2, which is involved in the production of inflammatory mediators. It has also been found to inhibit the activity of protein kinase C (PKC), an enzyme that is involved in various cellular processes, such as cell proliferation and differentiation.
Biochemical and Physiological Effects:
N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide can inhibit the growth of cancer cells and induce apoptosis. It has also been found to inhibit the production of inflammatory mediators in various cell types. In vivo studies have shown that N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide can reduce inflammation and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide in lab experiments include its relatively low cost, ease of synthesis, and potential applications in various fields of scientific research. However, the limitations of using N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide include its potential toxicity and the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide. In medicine, further studies are needed to determine the potential use of N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide as an anti-inflammatory and anti-cancer agent. In agriculture, further studies are needed to determine the optimal conditions for the use of N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide as a plant growth regulator. In environmental science, further studies are needed to determine the potential use of N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide as a biocide and its potential impact on the environment. Overall, the study of N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide has the potential to lead to the development of new drugs, plant growth regulators, and biocides with various applications in science and industry.

Synthesis Methods

N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide can be synthesized using various methods. One of the most common methods involves the reaction of 2,4-dimethoxybenzaldehyde with 4-methyl-2-thiouracil in the presence of acetic anhydride and sodium acetate. The resulting product is then treated with thioacetic acid to obtain N-(2,4-dimethoxyphenyl)-2-[(4-methyl-2-pyrimidinyl)thio]acetamide. Other methods involve the use of different starting materials and reagents, such as 2,4-dimethoxyphenylacetic acid and thioacetic acid.